Cyproheptadine

• CAS No.: 129-03-3
• Product Name: Cyproheptadine
• Molecular Formula: C21H21N
• Molecular Weight: 287.4 g/mol
• IUPAC Name: 1-methyl-4-(2-tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,9,11,13-heptaenylidene)piperidine
• Standard InChI: InChI=1S/C21H21N/c1-22-14-12-18(13-15-22)21-19-8-4-2-6-16(19)10-11-17-7-3-5-9-20(17)21/h2-11H,12-15H2,1H3
• Standard InChIKey: JJCFRYNCJDLXIK-UHFFFAOYSA-N
• SMILES: CN1CCC(=C2C3=CC=CC=C3C=CC4=CC=CC=C42)CC1
• Canonical SMILES: CN1CCC(=C2C3=CC=CC=C3C=CC4=CC=CC=C42)CC1
• Appearance: Assay:≥98%A crystalline solid
• Colorform: CRYSTALS FROM DIL ETHANOL
• Melting Point: 112.3-113-3; 112.8 °C; 112.3-113.3 °C; 215-217°C
• Physical Description: Solid
• Description: Cyproheptadine is the product resulting from the formal oxidative coupling of position 5 of 5H-dibenzo[a,d]cycloheptene with position 4 of 1-methylpiperidine resulting in the formation of a double bond between the two fragments. It is a sedating antihistamine with antimuscarinic and calcium-channel blocking actions. It is used (particularly as the hydrochloride sesquihydrate) for the relief of allergic conditions including rhinitis, conjunctivitis due to inhalant allergens and foods, urticaria and angioedema, and in pruritic skin disorders. Unlike other antihistamines, it is also a seratonin receptor antagonist, making it useful in conditions such as vascular headache and anorexia. It has a role as a H1-receptor antagonist, a serotonergic antagonist, an antipruritic drug, an anti-allergic agent and a gastrointestinal drug. It is a member of piperidines and a tertiary amine.; Cyproheptadine, also known as antergan or periactin, belongs to the class of organic compounds known as dibenzocycloheptenes. Dibenzocycloheptenes are compounds containing a dibenzocycloheptene moiety, which consists of two benzene rings connected by a cycloheptene ring. Cyproheptadine is a drug which is used for treatment of perennial and seasonal allergic rhinitis, vasomotor rhinitis, allergic conjunctivitis due to inhalant allergens and foods, mild uncomplicated allergic skin manifestations of urticaria and angioedema, amelioration of allergic reactions to blood or plasma, cold urticaria, dermatographism, and as therapy for anaphylactic reactions adjunctive to epinephrine. Cyproheptadine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Cyproheptadine has been detected in multiple biofluids, such as urine and blood. Within the cell, cyproheptadine is primarily located in the membrane (predicted from logP). In humans, cyproheptadine is involved in the cyproheptadine H1-antihistamine action pathway. Cyproheptadine is a potentially toxic compound.; Cyproheptadine is a first generation antihistamine used in the treatment of allergic rhinitis and urticaria and as an appetite stimulant. Cyproheptadine has been linked to rare instances of clinically apparent liver injury.
• Shelf Life: RELATIVELY STABLE IN LIGHT, STABLE @ ROOM TEMP. /HCL/
• Solubility: Soluble; 1.36e-02 g/L
• Synonyms: Antergan; Cyproheptadine; Dihexazin; Periactin; Peritol; Viternum
• PubChem Compound: 2913
• Last Modified: Nov 11 2021